Cas no 1888784-72-2 (3-methyl-3-(2-methylphenoxy)azetidine)

• Product Name: 3-methyl-3-(2-methylphenoxy)azetidine
• CAS No: 1888784-72-2
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• CID: 6594667
• PubChem ID: 115014930
• Update Time: 2025-05-20

3-methyl-3-(2-methylphenoxy)azetidine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3-(2-methylphenoxy)azetidine
• Azetidine, 3-methyl-3-(2-methylphenoxy)-
• EN300-1999135
• 1888784-72-2

• Inchi： 1S/C11H15NO/c1-9-5-3-4-6-10(9)13-11(2)7-12-8-11/h3-6,12H,7-8H2,1-2H3
• InChI Key： VKSVSIQUGKVCRA-UHFFFAOYSA-N
• SMILES： N1CC(C)(OC2=CC=CC=C2C)C1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.035±0.06 g/cm3(Predicted)
• Boiling Point: 257.9±33.0 °C(Predicted)
• pka: 9.50±0.40(Predicted)

Additional information on 3-methyl-3-(2-methylphenoxy)azetidine

Comprehensive Overview of 3-methyl-3-(2-methylphenoxy)azetidine (CAS No. 1888784-72-2): Properties, Applications, and Research Insights

3-methyl-3-(2-methylphenoxy)azetidine (CAS No. 1888784-72-2) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The compound belongs to the azetidine class, a four-membered nitrogen-containing ring system, which is increasingly explored for its bioactivity and synthetic versatility. Its molecular formula, C₁₁H₁₅NO, and distinct phenoxy substitution pattern make it a valuable intermediate in drug discovery and material science.

Recent trends in AI-driven drug discovery and green chemistry have amplified interest in compounds like 3-methyl-3-(2-methylphenoxy)azetidine. Researchers are leveraging computational tools to predict its ADMET properties (Absorption, Distribution, Metabolism, Excretion, and Toxicity), while synthetic chemists focus on atom-efficient routes to minimize waste. The compound’s lipophilicity and hydrogen-bonding capacity are frequently discussed in forums and publications, as these traits influence its potential as a bioactive scaffold.

One of the most searched questions related to this compound is: "What are the synthetic applications of 3-methyl-3-(2-methylphenoxy)azetidine?" Studies highlight its role as a building block for small-molecule inhibitors, particularly in targeting kinase enzymes and G-protein-coupled receptors (GPCRs). Its azetidine core is prized for improving metabolic stability in drug candidates, a hot topic in medicinal chemistry optimization.

From an industrial perspective, CAS No. 1888784-72-2 is often referenced in patents related to crop protection agents and pharmaceutical intermediates. Its methylphenoxy moiety contributes to enhanced bioavailability, making it a candidate for formulation studies. Environmental considerations also drive inquiries into its biodegradability and eco-toxicity profile, aligning with the sustainable chemistry movement.

Analytical characterization of 3-methyl-3-(2-methylphenoxy)azetidine typically involves NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These techniques confirm its structural integrity and are critical for quality control in large-scale production. The compound’s crystalline form and solubility parameters are additional focal points for researchers optimizing drug delivery systems.

Emerging discussions in preclinical research suggest potential applications of this compound in central nervous system (CNS) disorders, owing to its ability to cross the blood-brain barrier (BBB). Such findings resonate with trending searches like "How do azetidine derivatives improve neurological drug design?" This positions CAS No. 1888784-72-2 as a subject of interdisciplinary interest.

In summary, 3-methyl-3-(2-methylphenoxy)azetidine exemplifies the convergence of structural innovation and practical utility in modern chemistry. Its relevance to high-throughput screening, patent literature, and sustainability goals ensures its continued prominence in scientific discourse. Future studies may explore its catalytic applications or polymeric derivatives, further expanding its industrial footprint.